Cas no 2171153-03-8 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171153-03-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6184200
• PubChem ID: 165582860
• Update Time: 2025-10-29

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• EN300-1575842
• (2R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• 2171153-03-8

• Inchi： 1S/C25H30N2O5/c1-15(2)12-22(24(29)30)27-23(28)13-16(3)26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22+/m0/s1
• InChI Key： MUZRQACGTWMTCL-KSFYIVLOSA-N
• SMILES： O(C(N[C@@H](C)CC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171153-03-8)

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171153-03-8) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Dap-OH in its abbreviated form, is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structure and properties make it an essential building block in the development of novel therapeutic agents.

The compound features a central 4-methylpentanoic acid core, which is flanked by an N-Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and an N-Boc (tert-butyloxycarbonyl) group. The presence of these protecting groups allows for selective deprotection and functionalization, making it highly versatile in synthetic chemistry. The Fmoc group is particularly useful for solid-phase peptide synthesis (SPPS), where it can be efficiently removed under mild conditions without affecting other functionalities in the molecule.

Recent studies have highlighted the importance of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid in the development of bioactive peptides. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The structural complexity of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid also makes it a valuable tool for studying protein-protein interactions. In a study published in Biochemistry, researchers used this compound to investigate the binding mechanisms of specific proteins involved in cellular signaling pathways. The results provided insights into the structural requirements for protein interactions, which can be leveraged to design more effective therapeutic agents.

In addition to its applications in peptide synthesis and protein interaction studies, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid has also been explored for its potential as a drug delivery vehicle. A 2020 study in the International Journal of Pharmaceutics demonstrated that this compound can be conjugated to various drug molecules to improve their solubility and pharmacokinetic properties. This approach has shown promise in enhancing the efficacy and reducing the side effects of several drugs, including anticancer agents and antiviral compounds.

The synthesis of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid typically involves several steps, including the protection of amino groups, formation of amide bonds, and deprotection. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a large scale.

In conclusion, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171153-03-8) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an indispensable tool for researchers working on peptide synthesis, protein interaction studies, and drug delivery systems. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.